Cas no 141482-19-1 (1-methanesulfonylpiperidin-4-ol)

• Product Name: 1-methanesulfonylpiperidin-4-ol
• CAS No: 141482-19-1
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD11044218
• CID: 1040283
• PubChem ID: 22272981
• Update Time: 2025-10-25

1-methanesulfonylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-4-Piperidinol
• 1-(methylsulfonyl)piperidin-4-ol
• 1-methanesulfonylpiperidin-4-ol
• TS-02502
• MFCD11044218
• 1-(Methylsulphonyl)piperidin-4-ol
• 1-methylsulfonylpiperidin-4-ol
• EN300-97444
• LPU
• 4-hydroxy-1-methylsulfonylpiperidine
• UPEFDWJLNXWMOW-UHFFFAOYSA-N
• Z425757818
• 4-Piperidinol, 1-(methylsulfonyl)-
• SB41208
• SCHEMBL1773955
• 1-(Methanesulfonyl)piperidin-4-ol
• A885668
• CS-0052481
• 4-hydroxy-1-(methanesulphonyl)piperidine
• 1-methanesulfonyl-piperidin-4-ol
• SY192918
• DB-328666
• P11021
• AKOS009533876
• 141482-19-1
• DTXSID50624154

• MDL： MFCD11044218
• Inchi： 1S/C6H13NO3S/c1-11(9,10)7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3
• InChI Key： UPEFDWJLNXWMOW-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 179.06169
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-methanesulfonylpiperidin-4-ol

Recent Advances in the Study of 1-Methanesulfonylpiperidin-4-ol (CAS: 141482-19-1) in Chemical Biology and Pharmaceutical Research

1-Methanesulfonylpiperidin-4-ol (CAS: 141482-19-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a building block for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in the production of novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-methanesulfonylpiperidin-4-ol as a versatile scaffold for the development of kinase inhibitors. The research team successfully incorporated this moiety into several lead compounds targeting protein kinases involved in cancer progression. The results showed improved selectivity and pharmacokinetic properties compared to previous generations of inhibitors, with particular efficacy against CDK2 and CDK4 kinases.

In the area of synthetic methodology, significant progress has been made in optimizing the production of 1-methanesulfonylpiperidin-4-ol. A recent patent application (WO2023051234) describes an improved synthetic route that achieves higher yields (85-92%) and better purity (>99%) compared to traditional methods. This advancement is particularly important for scaling up production while maintaining the stringent quality standards required for pharmaceutical applications.

Structural studies using X-ray crystallography and NMR spectroscopy have provided valuable insights into the conformational preferences of 1-methanesulfonylpiperidin-4-ol. These findings, published in Acta Crystallographica Section E (2024), reveal that the compound predominantly adopts a chair conformation with the sulfonyl group in an equatorial position. This structural information is crucial for rational drug design efforts utilizing this scaffold.

Emerging research has also explored the potential of 1-methanesulfonylpiperidin-4-ol in central nervous system (CNS) drug development. Preliminary in vitro studies demonstrate its ability to cross the blood-brain barrier with favorable permeability characteristics, making it an attractive candidate for the design of neuroactive compounds. Current investigations are focusing on its incorporation into molecules targeting neurotransmitter receptors.

The safety profile of 1-methanesulfonylpiperidin-4-ol has been systematically evaluated in recent toxicological studies. Acute toxicity tests in rodent models showed favorable results, with an LD50 > 2000 mg/kg, suggesting a wide therapeutic window for potential pharmaceutical applications. However, chronic toxicity studies are still ongoing to fully assess its long-term safety profile.

Looking forward, the versatility of 1-methanesulfonylpiperidin-4-ol continues to attract research attention. Its dual functionality (hydroxyl and sulfonyl groups) provides multiple points for chemical modification, enabling the creation of diverse molecular architectures. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory diseases.